molecular formula C18H22ClN5O2S2 B282704 N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide

N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide

Cat. No. B282704
M. Wt: 440 g/mol
InChI Key: IFHXBNQZNUGQIZ-UHFFFAOYSA-N
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Description

N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the thiadiazole class of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is not fully understood. However, it is believed that the compound acts on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide has a number of biochemical and physiological effects. These include an increase in serotonin and dopamine levels in the brain, as well as a decrease in the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide in lab experiments is that it has been extensively studied and its effects are well-characterized. However, one limitation is that the compound is not currently approved for human use and therefore cannot be used in clinical trials.

Future Directions

There are a number of future directions for research on N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide. One area of research could focus on further elucidating the compound's mechanism of action, which could lead to the development of more targeted treatments for anxiety, depression, and addiction.
Another area of research could focus on developing new compounds based on the structure of N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide, which could have improved efficacy and fewer side effects.
Conclusion:
In conclusion, N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is a promising compound for scientific research. While its exact mechanism of action is not fully understood, studies have shown that it has potential as a treatment for anxiety, depression, and addiction. Further research is needed to fully elucidate the compound's effects and to develop new compounds with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide involves the reaction of 2-amino-5-(4-chlorophenyl)-1,3,4-thiadiazole with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then treated with thioacetic acid to yield the desired compound.

Scientific Research Applications

N-[5-({2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide has been studied for its potential use in a variety of scientific research applications. One area of research has focused on the compound's potential as a treatment for anxiety and depression. Studies have shown that the compound has anxiolytic and antidepressant effects in animal models.
Another area of research has explored the compound's potential as a treatment for drug addiction. Studies have shown that the compound can reduce drug-seeking behavior in animal models of addiction.

properties

Molecular Formula

C18H22ClN5O2S2

Molecular Weight

440 g/mol

IUPAC Name

N-[5-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylpropanamide

InChI

InChI=1S/C18H22ClN5O2S2/c1-12(2)16(26)20-17-21-22-18(28-17)27-11-15(25)24-8-6-23(7-9-24)14-5-3-4-13(19)10-14/h3-5,10,12H,6-9,11H2,1-2H3,(H,20,21,26)

InChI Key

IFHXBNQZNUGQIZ-UHFFFAOYSA-N

SMILES

CC(C)C(=O)NC1=NN=C(S1)SCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl

Canonical SMILES

CC(C)C(=O)NC1=NN=C(S1)SCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl

Origin of Product

United States

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